Cas no 2171158-78-2 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid)

• Product Name: 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid
• CAS No: 2171158-78-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6421817
• PubChem ID: 165579727
• Update Time: 2025-06-08

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid
• 2171158-78-2
• EN300-1561005
• 4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3,3-dimethylbutanoic acid

• Inchi： 1S/C26H32N2O5/c1-16(2)23(24(31)27-15-26(3,4)13-22(29)30)28-25(32)33-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21,23H,13-15H2,1-4H3,(H,27,31)(H,28,32)(H,29,30)/t23-/m1/s1
• InChI Key： MEIZURIEDHDLAF-HSZRJFAPSA-N
• SMILES： O(C(N[C@@H](C(NCC(C)(C)CC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171158-78-2, known as 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid, is a highly specialized organic molecule with significant applications in the fields of chemistry and biotechnology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the 2R position, and a unique arrangement of substituents that contribute to its functional properties.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging state-of-the-art techniques such as stereoselective synthesis and peptide coupling. The presence of the Fmoc group plays a pivotal role in protecting amino functionalities during peptide synthesis, making this compound a valuable tool in the development of bioactive molecules. Researchers have demonstrated that the stereochemistry at the 2R position significantly influences the compound's reactivity and stability, which are critical factors in its application as a building block for more complex structures.

One of the most exciting developments involving this compound is its potential in drug discovery. Studies have shown that derivatives of this molecule exhibit promising bioactivity, particularly in inhibiting key enzymes involved in metabolic disorders. For instance, a recent study published in *Nature Communications* highlighted its ability to modulate enzyme activity through precise interactions with active sites. This finding underscores the importance of understanding the relationship between molecular structure and biological function.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its unique combination of hydrophobic and hydrophilic groups makes it an ideal candidate for designing amphiphilic molecules with tailored properties. For example, researchers have explored its use in creating self-assembling materials for drug delivery systems. These systems leverage the compound's ability to form stable micelles or vesicles, enhancing drug solubility and targeting efficiency.

The synthesis of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid involves a multi-step process that requires meticulous control over reaction conditions. Key steps include the installation of the Fmoc group via nucleophilic acyl substitution and the stereoselective formation of the 2R configuration using chiral auxiliaries. The optimization of these steps has been extensively documented in recent literature, providing valuable insights into scalable production methods.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods allow researchers to verify the stereochemistry and functional group integrity with high precision. Furthermore, computational modeling has provided deeper insights into the compound's electronic structure and conformational preferences, aiding in rational design efforts.

In terms of safety and handling, this compound adheres to standard laboratory protocols for organic compounds. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe storage and use. This includes maintaining dry conditions to prevent hydrolysis and avoiding exposure to strong oxidizing agents that could compromise its stability.

Looking ahead, ongoing research continues to uncover new applications for 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid across diverse scientific domains. Its versatility as both a synthetic intermediate and a functional molecule positions it as a key player in advancing chemical innovation. As our understanding of its properties deepens, so too does its potential to contribute to groundbreaking discoveries in medicine, materials science, and beyond.